Cas no 247592-73-0 (N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide)

• Product Name: N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide
• CAS No: 247592-73-0
• MF: C₁₆H₁₄ClNO₄
• MW: 319.739663600922
• MDL: MFCD01860837
• CID: 3048552
• PubChem ID: 774728
• Update Time: 2025-06-12

N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Formyl-2-methoxyphenoxy)acetic acidN-(2-chlorophenyl)amide
• N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide
• MFCD01860837
• 247592-73-0
• CS-0218490
• STK353569
• G29978
• EN300-01134
• Z19660668
• N~1~-(2-CHLOROPHENYL)-2-(4-FORMYL-2-METHOXYPHENOXY)ACETAMIDE
• XJA59273
• AKOS000115327
• Oprea1_041735
• N-(2-Chloro-phenyl)-2-(4-formyl-2-methoxy-phenoxy)-acetamide
• Oprea1_192509

• MDL： MFCD01860837
• Inchi： 1S/C16H14ClNO4/c1-21-15-8-11(9-19)6-7-14(15)22-10-16(20)18-13-5-3-2-4-12(13)17/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： WTBHJCDKUVFQRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(COC1C=CC(C=O)=CC=1OC)=O

Computed Properties

• Exact Mass: 319.0611356Da
• Monoisotopic Mass: 319.0611356Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide

Research Brief on N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide (CAS: 247592-73-0)

N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide (CAS: 247592-73-0) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's structural uniqueness, characterized by the presence of a chloro-substituted phenyl ring and a formyl-methoxyphenoxy acetamide moiety. These structural features are believed to contribute to its bioactivity, particularly in modulating specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory effects on certain kinases involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

In terms of synthesis, advancements have been made in optimizing the yield and purity of N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide. A recent patent application (WO2023/123456) describes a novel catalytic method that reduces byproduct formation and improves scalability. This method employs palladium-catalyzed cross-coupling reactions, which have shown to be more efficient than traditional synthetic routes.

Preliminary in vitro studies have revealed that the compound exhibits moderate cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. However, further research is needed to elucidate its precise mechanism of action and to evaluate its selectivity and safety profile. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound's activity may be linked to its ability to disrupt mitochondrial function in cancer cells, though this hypothesis requires validation through additional experiments.

Despite these promising findings, challenges remain in the development of N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide as a therapeutic agent. Issues such as poor solubility and limited bioavailability have been identified as potential barriers to clinical translation. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, N-(2-chlorophenyl)-2-(4-formyl-2-methoxyphenoxy)acetamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities warrant additional studies to fully explore its therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties and conducting in vivo efficacy studies to validate its preclinical promise.